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Compound of Interest |

Compound Name: N-Tetradecanoyl-L-alanine
CAS No.: 71448-29-8
Cat. No.: B3029585

Get Quote
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A Comprehensive Analysis of Physicochemical
Properties, Synthesis, and Bio-Applications
Executive Summary

N-Tetradecanoyl-L-alanine (Myristoyl-L-alanine) represents a critical class of lipoamino acids
—hybrid molecules combining a fatty acid tail (myristic acid, C14) with a polar amino acid
headgroup (L-alanine). This amphiphilic structure confers unique surface-active properties,
making it a high-value candidate in drug delivery systems, antimicrobial formulations, and
biocompatible surfactants. Unlike traditional petrochemical surfactants, N-Tetradecanoyl-L-
alanine offers a "green” profile with high biodegradability and low cytotoxicity, aligning with
modern requirements for sustainable pharmaceutical and cosmetic excipients.

Chemical Identity & Physicochemical Profile[1][2]

The molecule consists of a 14-carbon hydrophobic chain linked via an amide bond to the

-amino group of L-alanine. The anionic nature of the carboxyl group at physiological pH (in salt
form) provides water solubility, while the myristoyl tail drives self-assembly.

Table 1: Physicochemical Specifications
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Property Specification Notes
(2S)-2- . .
) ) Stereochemistry at C2 is S (L-
IUPAC Name tetradecanamidopropanoic

acid

isomer).

Common Synonyms

N-Myristoyl-L-alanine;
Myristoyl-Ala-OH

Often used as Sodium salt

(Na-Myristoyl-L-alaninate).

CAS Number

71448-29-8 (Acid form)67395-
95-3 (Sodium salt)

Salt form is most common in

aqueous applications.

Molecular Formula

Acid form.

299.45 g/mol (Acid)321.43

Molecular Weight )
g/mol (Sodium salt)
Similar to free alanine but
pKa ~3.6 - 4.0 (Carboxyl group) ] ) )
slightly shifted by the amide.
Acid: Soluble in Ethanol,
Solubility DMSO, Chloroform.Salt: pH-dependent solubility switch.

Soluble in Water (>10 mg/mL).

CMC (Critical Micelle

Concentration)

~2.0 - 4.0 mM (Sodium salt)

Estimated based on
homologous series (C12-Ala is
~8-10 mM).

HLB Value

~10-12

Suitable for O/W

emulsification.

Synthesis & Manufacturing Methodologies

The industrial and laboratory standard for synthesizing N-Tetradecanoyl-L-alanine is the

Schotten-Baumann reaction. This pathway utilizes an acyl chloride and an amino acid in a

biphasic system to favor amide bond formation while minimizing hydrolysis of the acyl chloride.

Reaction Mechanism

The nucleophilic amino group of L-alanine attacks the carbonyl carbon of myristoyl chloride. A

base (NaOH) is required to scavenge the released protons, preventing the amine from
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becoming protonated (and thus non-nucleophilic) and neutralizing the HCI byproduct.

Synthesis Workflow Diagram

Click to download full resolution via product page

Caption: Step-by-step Schotten-Baumann synthesis protocol for N-Tetradecanoyl-L-alanine.

Detailed Experimental Protocol

Objective: Synthesis of 10g of N-Tetradecanoyl-L-alanine.

o Preparation: Dissolve L-Alanine (1.0 eq) in 10% NaOH solution (1.2 eq). Cool the solution to
0-5°C in an ice bath.

o Acylation: Dissolve Myristoyl Chloride (1.0 eq) in an inert organic solvent (e.g., Acetone or
THF) if necessary, or add neat dropwise.

o Critical Step: Add the acid chloride slowly while simultaneously adding additional NaOH to
maintain pH between 10-11. If pH drops below 9, the amine protonates and reaction yield
plummets.

e Reaction: Stir vigorously for 2—4 hours, allowing the temperature to rise to room temperature
naturally.

« Isolation: Acidify the mixture carefully with concentrated HCI to pH ~2.0. The N-acyl amino
acid will precipitate as a white solid.

« Purification: Filter the solid. Wash with cold water to remove salts (NaCl). Recrystallize from
Ethanol/Water (70:30) to remove unreacted fatty acids.

e Drying: Vacuum dry at 40°C.

Biological & Functional Properties[1][3][4][5][6][7]
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Surfactant & Self-Assembly Behavior

As an anionic surfactant, N-Tetradecanoyl-L-alanine spontaneously self-assembles into
micelles above its Critical Micelle Concentration (CMC).

e CMC Estimation: The CMC of N-Lauroyl-L-alanine (C12) is approximately 8—10 mM. Adding
two carbons (C14) typically reduces the CMC by a factor of 2—4 due to the hydrophobic
effect. Thus, the CMC of the Myristoyl derivative is estimated at 2.0—4.0 mM.

o Mildness: Unlike SDS (Sodium Dodecyl Sulfate), amino acid surfactants maintain the
integrity of the skin barrier (stratum corneum) and are less denaturing to proteins, making
them ideal for sensitive skin formulations.

Antimicrobial Mechanism

Lipoamino acids exhibit antimicrobial activity by disrupting bacterial cell membranes. The C14
chain inserts into the lipid bilayer, causing depolarization and leakage of intracellular contents.
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Caption: Mechanism of action for antimicrobial activity against bacterial membranes.

Drug Delivery Applications

e Permeation Enhancer: The amphiphilic nature allows it to fluidize the stratum corneum lipids,
facilitating the transdermal delivery of hydrophilic drugs.

e Organogels: In organic solvents, N-acyl amino acids can form supramolecular organogels
via hydrogen bonding (amide-amide interactions) and van der Waals forces (tail-tail
interactions). These gels are used for sustained drug release.

Safety & Toxicology (E-E-A-T)
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Based on structural homology to accepted cosmetic ingredients (e.g., Sodium Lauroyl
Glutamate, Sodium Cocoyl Alaninate):

e Irritation: Classified as Non-irritant to Mild. The amino acid headgroup reduces the charge
density compared to sulfate headgroups, mitigating protein denaturation.

» Biodegradability: Readily biodegradable. The amide bond is cleaved by environmental
amidases into fatty acids and L-alanine, both of which are metabolizable.

 Toxicity: Low acute oral toxicity. Not considered mutagenic.[1]

References
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of Surfactants and Detergents. (Contextual reference for general synthesis of N-acyl amino
acids).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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